Cas no 177262-32-7 (Aglain B)
Aglain B structure
Product Name:Aglain B
CAS No:177262-32-7
MF:C36H42N2O8
MW:630.727290630341
CID:1080720
PubChem ID:131849771
Update Time:2025-04-20
Aglain B Chemical and Physical Properties
Names and Identifiers
-
- Aglain B
- AGLAINE B
- [ "" ]
- Aglain C
- 177262-32-7
- AKOS040761321
- (+)-Aglain B
- N-[(2S)-1-[(1R,9R,10R,11S,12S)-1,12-dihydroxy-3,5-dimethoxy-9-(4-methoxyphenyl)-10-phenyl-8-oxatricyclo[7.2.1.02,7]dodeca-2(7),3,5-triene-11-carbonyl]pyrrolidin-2-yl]-2-methylbutanamide
- CHEMBL390463
- AKOS032949045
-
- Inchi: 1S/C36H42N2O8/c1-6-21(2)32(39)37-28-13-10-18-38(28)33(40)31-29(22-11-8-7-9-12-22)36(23-14-16-24(43-3)17-15-23)34(41)35(31,42)30-26(45-5)19-25(44-4)20-27(30)46-36/h7-9,11-12,14-17,19-21,28-29,31,34,41-42H,6,10,13,18H2,1-5H3,(H,37,39)/t21?,28-,29-,31+,34-,35-,36-/m0/s1
- InChI Key: KPCVKSYNYMIDEN-CQDAKBOLSA-N
- SMILES: O1C2C=C(C=C(C=2[C@]2([C@@H]([C@]1(C1C=CC(=CC=1)OC)[C@@H](C1C=CC=CC=1)[C@@H]2C(N1CCC[C@H]1NC(C(C)CC)=O)=O)O)O)OC)OC
Computed Properties
- Exact Mass: 630.29400
- Monoisotopic Mass: 630.29411630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 46
- Rotatable Bond Count: 9
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.9E-3 g/L) (25 ºC),
- PSA: 126.79000
- LogP: 4.40200
Aglain B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3359-1 mg |
Aglain B |
177262-32-7 | 1mg |
¥3155.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A79280-5 mg |
Aglain B |
177262-32-7 | 5mg |
¥6240.0 | 2021-09-10 | ||
| TargetMol Chemicals | TN3359-5mg |
Aglain B |
177262-32-7 | 5mg |
¥ 4420 | 2024-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A79280-5mg |
Aglain B |
177262-32-7 | ,96.0% | 5mg |
¥6240.0 | 2023-09-08 | |
| TargetMol Chemicals | TN3359-5 mg |
Aglain B |
177262-32-7 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN3359-1 mL * 10 mM (in DMSO) |
Aglain B |
177262-32-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| A2B Chem LLC | AE97263-5mg |
Aglain B |
177262-32-7 | 96.0% | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3359-1 ml * 10 mm |
Aglain B |
177262-32-7 | 1 ml * 10 mm |
¥ 6720 | 2024-07-20 |
Aglain B Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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